N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H22N4O6/c1-33-18-7-4-16(5-8-18)14-29-24(31)23-19(3-2-10-26-23)28(25(29)32)15-22(30)27-17-6-9-20-21(13-17)35-12-11-34-20/h2-10,13H,11-12,14-15H2,1H3,(H,27,30)
• InChI Key: QBVPGOHRWRNEQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C25H22N4O6
• Molecular Weight: 474.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H22N4O6 and its molecular weight is 474.473. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-methoxybenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures including pyrimidine and benzodioxin moieties often undergo rigorous synthesis and characterization processes. These processes are critical in the development of new pharmaceuticals and materials. For instance, the synthesis and characterization of similar compounds have been detailed in studies focusing on the development of novel agents with potential applications ranging from anticancer to antimicrobial activities (Al-Sanea et al., 2020; Xiong Jing, 2011).

Anticancer Activity

One significant area of application for such compounds is in anticancer research. The synthesis of pyrimidine derivatives has been associated with the development of compounds exhibiting cytotoxic activity against various cancer cell lines. For instance, certain aryloxy groups attached to the pyrimidine ring have shown appreciable cancer cell growth inhibition (Al-Sanea et al., 2020).

Antimicrobial and Analgesic Agents

Research on compounds derived from visnaginone and khellinone highlighted their potential as anti-inflammatory and analgesic agents, revealing significant activity against cyclooxygenase-1/2, with promising analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020). These findings suggest the relevance of similar compounds in developing treatments for conditions requiring anti-inflammatory and pain-relieving medications.

Radioligand Imaging

Furthermore, radioligand imaging using positron emission tomography (PET) represents another research application. Compounds within this structural family have been synthesized for imaging the translocator protein (18 kDa), a target in neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Antioxidant Activity

The synthesis and characterization of coordination complexes based on pyrazole-acetamide derivatives also demonstrate potential antioxidant activities. Such research underscores the versatility of these compounds in addressing oxidative stress-related pathologies (Chkirate et al., 2019).